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Compound of Interest

Compound Name: 5-Bromodecane

Cat. No.: B14545004 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper disposal of 5-Bromodecane, ensuring the safety of laboratory personnel and

compliance with environmental regulations. The following procedures are intended for

researchers, scientists, and drug development professionals. Correct handling and disposal of

chemical waste are paramount to a safe laboratory environment. 5-Bromodecane, as a

halogenated organic compound, requires careful management to mitigate potential hazards.

Hazard Identification and Safety Precautions
Before handling 5-Bromodecane, it is crucial to be aware of its associated hazards.

Halogenated hydrocarbons can be harmful if inhaled, ingested, or absorbed through the skin

and may cause irritation to the skin and eyes.[1][2] It is essential to handle this chemical in a

well-ventilated area, preferably within a chemical fume hood, and to wear appropriate personal

protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab

coat.[2][3]

Step-by-Step Disposal Protocol
The proper disposal of 5-Bromodecane must be conducted in a manner that prevents

environmental contamination and adheres to local, regional, and national regulations.[4]

Segregation: Never mix 5-Bromodecane waste with non-halogenated organic waste.[5][6]

Keeping these waste streams separate is critical for proper disposal and can significantly
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reduce disposal costs.[5] Also, do not mix it with other hazardous waste categories like

acids, bases, or strong oxidizing agents.[6][7]

Container Selection: Use a designated, leak-proof, and chemically compatible container for

collecting 5-Bromodecane waste.[5] The container must be in good condition and have a

secure, tight-fitting lid.[5]

Labeling: Clearly label the waste container with "Hazardous Waste" and the full chemical

name, "5-Bromodecane."[4][5] The label should also include the approximate concentration

and accumulation start date.

Accumulation: Store the waste container in a designated satellite accumulation area that is a

cool, well-ventilated location away from direct sunlight, heat, or ignition sources.[5] Ensure

the container is stored in secondary containment to prevent spills.[5] Do not overfill the

container; leave at least 5% headspace to allow for thermal expansion.[5]

Disposal Request: Once the container is full or the accumulation time limit is reached (as per

your institution's policy), arrange for a pickup from your institution's Environmental Health

and Safety (EHS) department or a licensed hazardous waste disposal company.[5]

Spill and Emergency Procedures
In the event of a spill, evacuate the area if necessary and ensure proper ventilation.[5] Use an

inert absorbent material, such as vermiculite or sand, to contain and absorb the spill.[5] Collect

the absorbed material into a sealed, labeled container for hazardous waste disposal.[5] If skin

or eye contact occurs, flush the affected area with copious amounts of water for at least 15

minutes and seek immediate medical attention.[2][7]

Quantitative Data Summary
While specific data for 5-Bromodecane is not readily available, the following table includes

data for the closely related compound, 1-Bromodecane, which can be used as a reference for

safe handling and storage.
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Property Value Source

Molecular Formula C₁₀H₂₁Br [8]

Molecular Weight 221.18 g/mol [8][9]

Boiling Point
238 °C / 460.4 °F @ 760

mmHg
[1]

Flash Point 94 °C / 201.2 °F [1][9]

Specific Gravity 1.060 [1]

Experimental Protocols
The disposal procedures outlined above are operational protocols and do not involve

experimental methodologies. Adherence to these standardized procedures is crucial for safety

and compliance.

Disposal Workflow Visualization
The following diagram illustrates the standard workflow for the safe disposal of 5-
Bromodecane waste from a laboratory setting.
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Waste Generation & Collection

Accumulation & Storage Disposal & Emergency

Generate 5-Bromodecane Waste

Segregate as Halogenated Waste

Select Leak-Proof, Compatible Container

Label Container with 'Hazardous Waste' & Chemical Name

Accumulate Waste in Designated Area

Store in Secondary Containment

Monitor Fill Level (<95%) & Accumulation Time

Request Pickup by EHS or Licensed Contractor

Container Full or Time Limit Reached

Spill Occurs

Contain & Absorb Spill

Collect Spill Debris as Hazardous Waste

Click to download full resolution via product page

Workflow for the safe disposal of 5-Bromodecane waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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